Cas no 900661-69-0 (4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide)

• Product Name: 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide
• CAS No: 900661-69-0
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 6011163
• PubChem ID: 3421492
• Update Time: 2025-11-04

4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide
• 1-Piperidinecarboxamide, N-(4-methoxyphenyl)-4-(phenylmethyl)-
• SCHEMBL13234951
• F3233-0021
• Oprea1_632372
• HMS2600L11
• VU0286676-3
• 900661-69-0
• AB00049828-01
• MLS000674418
• CHEMBL1390670
• SMR000297384
• 4-benzyl-N-(4-methoxyphenyl)-1-piperidinecarboxamide
• AKOS002323607

• Inchi： 1S/C20H24N2O2/c1-24-19-9-7-18(8-10-19)21-20(23)22-13-11-17(12-14-22)15-16-5-3-2-4-6-16/h2-10,17H,11-15H2,1H3,(H,21,23)
• InChI Key： NZULPUROMPZMKZ-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(OC)C=C2)=O)CCC(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 324.183778013g/mol
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide

4-Benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide (CAS 900661-69-0): A Comprehensive Overview

4-Benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide (CAS 900661-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This piperidine derivative features a unique molecular structure combining a benzyl group, methoxyphenyl moiety, and carboxamide functionality, making it particularly interesting for drug discovery applications.

The compound's molecular formula is C₂₀H₂₄N₂O₂, with a molecular weight of 324.42 g/mol. Its structural characteristics place it among the N-substituted piperidine carboxamides, a class of compounds known for their potential biological activities. Researchers have shown growing interest in this molecule due to its possible interactions with various biological targets, particularly in the central nervous system.

Recent studies suggest that 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide may serve as a valuable scaffold for developing novel therapeutic agents. The presence of both lipophilic (benzyl) and polar (carboxamide) groups in its structure contributes to its potential as a drug candidate with balanced pharmacokinetic properties. This balance is crucial for compounds intended to cross the blood-brain barrier, a current hot topic in neuropharmacology research.

In synthetic chemistry, CAS 900661-69-0 represents an important intermediate for constructing more complex molecules. The piperidine core is particularly valuable in medicinal chemistry, appearing in approximately 20% of FDA-approved small molecule drugs. This statistic highlights why researchers are actively investigating derivatives like 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide for new drug development.

The compound's potential applications extend to several therapeutic areas currently receiving significant research attention. These include neurological disorders (a major focus in modern medicine), pain management (addressing the ongoing opioid crisis), and possibly psychiatric conditions. The methoxyphenyl group in its structure is particularly interesting to researchers studying serotonin receptor modulation, a key area in antidepressant and anxiolytic drug development.

From a chemical perspective, 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide demonstrates moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, while being less soluble in water. This solubility profile is typical for compounds of its class and informs appropriate formulation strategies for biological testing. Stability studies indicate that the compound remains stable under standard laboratory conditions, though like many carboxamide derivatives, it should be protected from prolonged exposure to strong acids or bases.

The synthesis of CAS 900661-69-0 typically involves multi-step organic reactions, often beginning with appropriately substituted piperidine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles—topics of increasing importance in pharmaceutical manufacturing. The final product usually requires purification by techniques such as column chromatography or recrystallization to achieve the high purity needed for research applications.

Analytical characterization of 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are critical for reproducible research results—a major concern in the scientific community following recent reproducibility crises in pharmaceutical research.

In the context of current drug discovery trends, this compound's structural features align with several important design principles. The benzyl group may contribute to target binding through hydrophobic interactions, while the carboxamide can form hydrogen bonds with biological targets. Such balanced molecular properties are actively sought in modern drug design, particularly for central nervous system targets where optimal physicochemical properties are crucial for blood-brain barrier penetration.

The research community continues to explore piperidine-1-carboxamide derivatives like CAS 900661-69-0 for their potential as privileged structures in medicinal chemistry. Privileged structures are molecular frameworks capable of providing useful ligands for multiple receptor types—a concept gaining traction in the era of polypharmacology and multi-target drug design. This approach represents a significant shift from traditional single-target drug discovery paradigms.

From a commercial perspective, 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide is primarily available as a research chemical for pharmaceutical development purposes. Its market availability reflects the growing demand for specialized building blocks in drug discovery programs worldwide. Suppliers typically offer the compound in milligram to gram quantities, with purity levels exceeding 95% for most research applications.

Ongoing research into this compound class addresses several contemporary challenges in drug development, including the need for molecules with improved selectivity and reduced off-target effects. The structural flexibility of 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide allows for systematic modification—a strategy employed in current structure-activity relationship (SAR) studies that dominate modern medicinal chemistry approaches.

Safety considerations for handling CAS 900661-69-0 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material—a practice increasingly emphasized in laboratory safety guidelines worldwide. Proper ventilation and avoidance of dust formation are additional precautions consistent with good laboratory practices.

The future research directions for 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide likely include more detailed pharmacological profiling and target identification studies. These investigations may benefit from recent advances in computational chemistry and artificial intelligence-assisted drug discovery—two rapidly evolving fields transforming pharmaceutical research. Virtual screening of compound libraries containing this scaffold could reveal novel biological activities.

In summary, 4-benzyl-N-(4-methoxyphenyl)piperidine-1-carboxamide (CAS 900661-69-0) represents an interesting and potentially valuable compound in medicinal chemistry research. Its structural features combine elements known to confer biological activity with those that may offer favorable drug-like properties. As research continues into piperidine-based therapeutics and carboxamide-containing compounds, this molecule serves as both a valuable research tool and a potential starting point for the development of novel therapeutic agents addressing unmet medical needs.